Cas no 1105190-14-4 (5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1105190-14-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD11990773
• CID: 4775893
• PubChem ID: 33680324
• Update Time: 2025-07-21

5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(allyloxy)-3,4-dihydroisoquinolin-1(2H)-one
• 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one

• MDL： MFCD11990773
• Inchi： 1S/C12H13NO2/c1-2-8-15-11-5-3-4-10-9(11)6-7-13-12(10)14/h2-5H,1,6-8H2,(H,13,14)
• InChI Key： RVOVWSHGFGIHLY-UHFFFAOYSA-N
• SMILES： O(CC=C)C1=CC=CC2C(NCCC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one

Professional Introduction to Compound with CAS No 1105190-14-4 and Product Name 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one

5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one, identified by the CAS number 1105190-14-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring an isoquinoline core modified with an allyloxy group, has garnered attention due to its unique structural and functional properties. The isoquinoline scaffold is well-known for its presence in numerous bioactive natural products and pharmacologically relevant compounds, making derivatives like 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one promising candidates for further investigation.

The structural motif of 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one combines the aromatic stability of the isoquinoline ring system with the potential for diverse biological interactions provided by the allyloxy substituent. This combination has led to its exploration in various research avenues, particularly in the development of novel therapeutic agents. The compound’s ability to engage with biological targets through multiple mechanisms makes it a valuable scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one interacts with biological systems. Studies have demonstrated that the allyloxy group can participate in both hydrophobic and hydrogen bonding interactions, depending on the environmental context. This dual functionality is particularly advantageous in designing molecules that can selectively bind to specific protein targets, a key consideration in drug discovery.

One of the most compelling aspects of 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one is its potential application in modulating enzyme activity. Isoquinoline derivatives have been shown to influence a wide range of enzymes involved in critical metabolic pathways. For instance, modifications at the 3 and 4 positions of the isoquinoline ring can alter substrate binding affinity and catalytic efficiency. The allyloxy group further extends this versatility by allowing for fine-tuning of electronic and steric properties.

In vitro studies have begun to uncover the pharmacological profile of 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one. Initial assays suggest that it exhibits moderate activity against certain kinases and transcription factors, which are implicated in various diseases including cancer. The compound’s ability to inhibit these targets without significant off-target effects makes it an attractive lead for further optimization. Additionally, its structural similarity to known bioactive molecules suggests that it may possess additional therapeutic potentials beyond those currently identified.

The synthesis of 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one presents both challenges and opportunities for synthetic chemists. Traditional methods for constructing the isoquinoline core often involve multi-step sequences with moderate yields. However, recent innovations in catalytic asymmetric synthesis have enabled more efficient routes to these complex scaffolds. The introduction of the allyloxy group further requires careful consideration to ensure regioselectivity and functional group compatibility throughout the synthetic process.

Biocatalytic approaches have also emerged as a promising alternative for synthesizing 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one. Enzymes such as cytochrome P450 monooxygenases can be employed to introduce oxygen functionality at specific positions on the isoquinoline ring, facilitating the formation of the allyloxy substituent. This green chemistry approach not only improves atom economy but also reduces waste generation, aligning with sustainable pharmaceutical development practices.

The potential therapeutic applications of 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one extend beyond oncology. Research indicates that this compound may also exhibit anti-inflammatory and neuroprotective properties. The ability of isoquinoline derivatives to modulate inflammatory pathways has been well-documented, and modifications such as those present in 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one could enhance these effects while minimizing side reactions.

Preclinical studies are underway to evaluate the safety and efficacy of 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one in animal models. These studies aim to provide a clearer picture of its pharmacokinetic behavior and potential therapeutic index. Preliminary results are encouraging, showing that the compound is well-tolerated at doses expected to yield therapeutic effects. Further investigation into its mechanism of action will be crucial for understanding its full clinical potential.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one. By rapidly testing large libraries of molecules against various biological targets, researchers can identify promising leads more efficiently than traditional methods allow. HTS data combined with structure-based drug design principles provides a powerful framework for optimizing 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one into a lead compound ready for clinical development.

The future direction for research on 5-(Allyloxy)-3,4-dihydroisoquinolin-1(2H)-one lies in expanding its chemical space through derivatization strategies. By modifying other functional groups or introducing additional heterocycles into the scaffold, researchers can explore new biological activities and improve pharmacological properties such as solubility and bioavailability. Advances in medicinal chemistry will continue to drive innovation in this area.